Cas no 76537-87-6 (Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-)

• Product Name: Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-
• CAS No: 76537-87-6
• MF: C₁₈H₂₂N₄O₂
• MW: 326.392883777618
• CID: 537613
• PubChem ID: 71403501
• Update Time: 2025-04-19

Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(2,6-dimethyl-4-nitrophenyl)azo]-N,N-diethyl-
• 4-[(2,6-dimethyl-4-nitrophenyl)diazenyl]-N,N-diethylaniline
• 4-[(E)-(2,6-Dimethyl-4-nitrophenyl)diazenyl]-N,N-diethylaniline
• DTXSID60824406
• 76537-87-6

• Inchi： 1S/C18H22N4O2/c1-5-21(6-2)16-9-7-15(8-10-16)19-20-18-13(3)11-17(22(23)24)12-14(18)4/h7-12H,5-6H2,1-4H3/b20-19+
• InChI Key： PDBHJEXFRYTZTK-FMQUCBEESA-N
• SMILES： [O-][N+](C1C=C(C)C(=C(C)C=1)/N=N/C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 326.17446
• Monoisotopic Mass: 326.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 73.8Ų

Experimental Properties

• PSA: 71.1